N-(3-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)thiophene-2-sulfonamide

• IUPAC Name: N-[3-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C20H22N4O2S2/c25-28(26,20-9-6-14-27-20)23-17-8-5-7-16(15-17)18-10-11-19(22-21-18)24-12-3-1-2-4-13-24/h5-11,14-15,23H,1-4,12-13H2
• InChI Key: RQLVXJNYORMWLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CS4
• Molecular Formula: C20H22N4O2S2
• Molecular Weight: 414.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound has been confirmed by various spectral analyses, including 1H NMR, IR, and Mass spectral analysis. The specific details of these analyses are not available in the retrieved resources.

Physical And Chemical Properties Analysis

This compound is a white solid. The 1H NMR spectrum in DMSO-d6 shows various peaks, indicating the presence of different types of protons in the molecule. The mass spectrum shows a peak at m/z 416, corresponding to the molecular ion (M++1).

Scientific Research Applications

Antioxidant and Anticancer Applications

• Antioxidant Potential : Studies have explored the synthesis and biological evaluation of various heterocyclic compounds, including those with sulfonamide moieties, for their antioxidant activities. For instance, novel indole-based heterocycles demonstrated promising antioxidant activity, with certain derivatives showing higher efficacy than standard antioxidants such as ascorbic acid (Aziz et al., 2021). This suggests that compounds with similar structural elements could be investigated for their antioxidant capabilities.

• Anticancer Activity : Heterocyclic sulfonamides have been synthesized and evaluated for their potential anticancer properties. A study highlighted the synthesis and anticancer evaluation of pyrazole derivatives, where some compounds exhibited significant in vitro anticancer activity against Ehrlich ascites carcinoma cells, with activities surpassing that of the standard drug doxorubicin in some cases (El-Gaby et al., 2017). This points towards the potential of sulfonamide-containing heterocycles in anticancer drug development.

Antimicrobial and Antiviral Research

• Antimicrobial Agents : The design and synthesis of novel heterocyclic compounds containing sulfonamide groups have shown significant promise as antimicrobial agents. Research has identified several compounds with high antibacterial activity, underscoring the role of sulfonamide derivatives in addressing antibiotic resistance and developing new antimicrobials (Azab et al., 2013).

• Antiviral Potential : Although not directly related to the specific chemical , sulfonamide derivatives have been theoretically investigated for their potential as COVID-19 drugs. Computational studies and molecular docking have shown some sulfonamide compounds could bind effectively to key proteins associated with SARS-CoV-2, suggesting a pathway for the development of antiviral drugs using similar compounds (Fahim & Ismael, 2021).